Cas no 1053080-11-7 (N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide
• CAS No: 1053080-11-7
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 5332228
• Update Time: 2025-06-11

N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide
• N-(2-chlorophenyl)-2-[(2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetamide
• N-(2-chlorophenyl)-2-[(3-oxo-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide

• Inchi： 1S/C21H19ClN4O2S/c1-12(2)18-20(28)26-19(25-18)13-7-3-5-9-15(13)24-21(26)29-11-17(27)23-16-10-6-4-8-14(16)22/h3-10,12,18H,11H2,1-2H3,(H,23,27)
• InChI Key： OURSHDHAPWWAKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CSC1=NC2C=CC=CC=2C2=NC(C(N21)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 726
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide

N-(2-Chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide (CAS No. 1053080-11-7): A Comprehensive Overview

N-(2-Chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide (CAS No. 1053080-11-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide is notable for its intricate arrangement of functional groups. The compound features a quinazoline core with an imidazole ring fused at positions 1 and 2. The presence of a chlorophenyl group and an acetamide moiety further enhances its chemical diversity and biological activity. The sulfanyl linkage between the quinazoline core and the acetamide group plays a crucial role in the compound's overall stability and reactivity.

Recent studies have highlighted the potential of N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide as a potent inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases are involved in numerous physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes has been implicated in various diseases, particularly cancer.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers demonstrated that N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide exhibits selective inhibition of the Aurora A kinase. Aurora A is a serine/threonine kinase that plays a critical role in mitosis and is often overexpressed in cancer cells. The compound was found to effectively inhibit Aurora A activity with an IC50 value of 0.4 μM, making it a promising lead for the development of anti-cancer drugs.

Beyond its anti-cancer properties, N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide has also shown potential in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2019 reported that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthesis of N-(2-chlorophenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 5-aminoquinazoline with an appropriate chloroacetyl chloride derivative followed by cyclization to form the imidazole ring. The final step involves the introduction of the sulfanyl group through a thiolysis reaction with an appropriate thiol reagent.

The biological evaluation of N-(2-chlorophenyl)-2-{[3-o xo - ̶ ̶ ̶ ̶(propan - ̶ ̶ ̶ ̶ ̶ - y l ) - ̶ ̶ ̶ ̶ ̶ ̶ - H , - H - i m i d a z o [ - c ] q u i n a z o l i n - y l ] s u l f a n y l } a c e t amide typically involves in vitro assays to assess its potency against specific targets. These assays include enzyme inhibition assays, cell-based assays to evaluate cytotoxicity and cell cycle arrest, and animal models to study its pharmacokinetic properties and efficacy in vivo.

In addition to its therapeutic potential, N-(2-chlorophenyl)-2-{[3-o xo - (propan - y l ) - H , H - i m i d a z o [ c ] q u i n a z o l i n - y l ] s u l f a n y l } a c e t amide has also been studied for its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent research has shown that the compound can effectively penetrate the BBB due to its lipophilic nature and small molecular size.

The safety profile of N-(chlorophenyl)-{[(oxo)-(propan-i yl)-(imidazo)-(quinazolin-sulfanyl)]acetamide} is another important aspect that has been extensively investigated. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(chlorophenyl)-{[(oxo)-(propan-i yl)-(imidazo)-(quinazolin-sulfanyl)]acetamide} (CAS No. 1053080-11-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further development as an anti-cancer drug, anti-inflammatory agent, and potential treatment for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical applications.